![molecular formula C7H13NO B1435793 {7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine CAS No. 2059944-94-2](/img/structure/B1435793.png)
{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine
Overview
Description
Molecular Structure Analysis
The InChI code for “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine” is 1S/C7H13NO/c8-5-7-3-1-6 (9-7)2-4-7/h6H,1-5,8H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine” has a molecular weight of 127.19 g/mol . The physical form of this compound is liquid .Scientific Research Applications
Synthetic Organic Chemistry
This compound serves as a versatile intermediate in the synthesis of complex molecules. Its structure is particularly useful in Diels–Alder reactions , which are pivotal in constructing cyclic compounds. The bicyclic framework of the compound provides a rigid scaffold that can lead to highly stereoselective transformations, essential for creating enantiomerically pure substances .
Material Science
The unique structure of “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine” makes it a candidate for the development of new polymeric materials. Its ability to undergo radical-induced alkene polymerizations can be exploited to create novel polymers with potential applications ranging from industrial coatings to biomedical devices .
Biological Activity
Derivatives of this compound have been found to exhibit biological activities, including herbicidal properties. This suggests potential applications in agriculture for the development of new, more effective herbicides that could help in managing weed resistance .
Pharmaceutical Research
The bicyclic structure of the compound is structurally similar to many bioactive natural products. This similarity can be leveraged in pharmaceutical research to synthesize analogs of natural compounds, which could lead to the discovery of new drugs with improved efficacy and reduced side effects .
Catalysis
In catalysis, “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine” can be used to create chiral catalysts due to its rigid and optically active framework. These catalysts can induce asymmetry in chemical reactions, which is crucial for producing single-enantiomer pharmaceuticals .
Analytical Chemistry
As a chiral compound, “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine” can be used in chiral chromatography for the separation of enantiomers. This is particularly important in the quality control of pharmaceuticals, where the presence of undesired enantiomers needs to be monitored .
Molecular Devices
The compound’s structure allows for the creation of molecular devices. Its ability to form stable, rigid frameworks can be utilized in the design of molecular machines, sensors, and other nanoscale devices that require precise molecular recognition and structural integrity .
Environmental Science
In environmental science, the compound’s derivatives could be explored for their potential use in the remediation of pollutants. Their ability to interact with various organic and inorganic substances could make them suitable for use in the capture and breakdown of environmental contaminants .
Safety and Hazards
The safety information available indicates that “{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine” is potentially dangerous. The associated hazard statements are H227, H314, and H335 . These codes correspond to specific hazard descriptions: H227 - Combustible liquid; H314 - Causes severe skin burns and eye damage; H335 - May cause respiratory irritation .
Mechanism of Action
Target of Action
The primary targets of {7-Oxabicyclo[22More research is needed to identify the specific targets and their roles .
Mode of Action
The mode of action of {7-Oxabicyclo[22Studies suggest that both the 7-oxa ethereal bridge and the endo-dicarboxylic anhydride unit are necessary for a good inhibition of protein phosphatases .
Biochemical Pathways
The specific biochemical pathways affected by {7-Oxabicyclo[22It’s suggested that the compound may interact with protein phosphatases, which play a crucial role in many biological processes .
Result of Action
The molecular and cellular effects of {7-Oxabicyclo[22It’s suggested that the compound may inhibit protein phosphatases, which could potentially affect a wide range of cellular processes .
properties
IUPAC Name |
7-oxabicyclo[2.2.1]heptan-1-ylmethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO/c8-5-7-3-1-6(9-7)2-4-7/h6H,1-5,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHVAPMHYHSSGOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1O2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{7-Oxabicyclo[2.2.1]heptan-1-yl}methanamine | |
CAS RN |
2059944-94-2 | |
Record name | {7-oxabicyclo[2.2.1]heptan-1-yl}methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.